Cas no 131933-20-5 (Adenosine, 2-(4-cyclohexylbutoxy)-)

Adenosine, 2-(4-cyclohexylbutoxy)- structure
131933-20-5 structure
Product Name:Adenosine, 2-(4-cyclohexylbutoxy)-
CAS No:131933-20-5
MF:C20H31N5O5
MW:421.490644693375
CID:1229308
Update Time:2024-08-05

Adenosine, 2-(4-cyclohexylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, 2-(4-cyclohexylbutoxy)-
    • Adenosine, 2-(4-cyclohexylbutoxy)- (9CI)
    • Inchi: 1S/C20H31N5O5/c21-17-14-18(25(11-22-14)19-16(28)15(27)13(10-26)30-19)24-20(23-17)29-9-5-4-8-12-6-2-1-3-7-12/h11-13,15-16,19,26-28H,1-10H2,(H2,21,23,24)/t13-,15-,16-,19-/m1/s1
    • InChI Key: OXOBGRYXRGZAJU-NVQRDWNXSA-N
    • SMILES: OC[C@H]1O[C@@H](N2C3C(=C(N=C(OCCCCC4CCCCC4)N=3)N)N=C2)[C@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 421.23273

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • Melting Point: 191 °C
  • Boiling Point: 722.9±70.0 °C(Predicted)
  • PSA: 148.77
  • pka: 13.07±0.70(Predicted)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.